![molecular formula C15H19NO2 B6224569 methyl 2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetate CAS No. 2763751-27-3](/img/new.no-structure.jpg)
methyl 2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetate
Overview
Description
Methyl 2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetate is a complex organic compound featuring a bicyclic structure.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of methyl 2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetate typically involves a multi-step process. One common approach is the [2 + 2] cycloaddition reaction, which is a photochemical method used to create the bicyclic core structure This method involves the reaction of suitable precursors under UV light to form the bicyclo[211]hexane framework
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification techniques such as chromatography and crystallization are employed to obtain high-purity this compound.
Chemical Reactions Analysis
Types of Reactions
Methyl 2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetate can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride to convert ester groups into alcohols.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides or other nucleophiles in the presence of a base.
Major Products Formed
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Formation of alcohols.
Substitution: Formation of various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Methyl 2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetate has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biological targets.
Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.
Industry: Utilized in the development of new materials with unique properties.
Mechanism of Action
The mechanism of action of methyl 2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetate involves its interaction with specific molecular targets. The bicyclic structure allows for unique binding interactions with enzymes or receptors, potentially modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Methyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate: Lacks the benzyl group, resulting in different chemical properties and reactivity.
2-Benzyl-2-azabicyclo[2.1.1]hexan-1-ylmethanamine: Contains an amine group instead of an ester, leading to different biological activity and applications.
Uniqueness
Methyl 2-{2-benzyl-2-azabicyclo[2.1.1]hexan-1-yl}acetate is unique due to its combination of the bicyclic structure with the benzyl and ester groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications .
Properties
CAS No. |
2763751-27-3 |
|---|---|
Molecular Formula |
C15H19NO2 |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
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